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Compound of Interest

Compound Name: Methyl 4-tert-butoxybenzoate

CAS No.: 62370-08-5

Cat. No.: B1625856

Get Quote

Executive Summary & Core Directive
Do not treat this compound as a generic organic ester. While Methyl 4-tert-butoxybenzoate
shares combustion properties with standard benzoates, its tert-butoxy ether moiety introduces

a specific chemical instability: Acid Sensitivity.

The Critical Directive: NEVER dispose of Methyl 4-tert-butoxybenzoate in waste streams

containing strong mineral acids (e.g., Sulfuric, Hydrochloric, Nitric). The acid-catalyzed

cleavage of the tert-butyl ether group can generate isobutylene gas, creating a rapid pressure

buildup hazard in sealed waste drums.

Disposal Method: High-Temperature Incineration via a licensed chemical waste contractor.

Chemical Profile & Identification
Verify your specific lot against the following data to ensure accurate identification. Note the

distinction from the more common tert-butyl analog.[1]
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Parameter Specification

Chemical Name Methyl 4-tert-butoxybenzoate

CAS Number 62370-08-5

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Structure Description
Benzoate ester with a para-positioned tert-butyl

ether group.

Physical State
Solid (typically white crystalline) or Liquid

(supercooled).

Solubility
Soluble in organic solvents (DCM, Ethyl Acetate,

Methanol); Insoluble in water.

RCRA Waste Status
Non-listed. Characteristic waste (D001) if

ignitable formulation.

The "Why": Mechanistic Hazard Analysis
Effective safety relies on understanding causality. The standard protocol for this compound is

derived from its functional group chemistry.

The Ether Risk (Acid Lability): The tert-butoxy group is an acid-labile protecting group. In the

presence of strong acids (

), it undergoes hydrolysis or elimination.

Reaction:

(Isobutylene Gas).

Operational Risk:[2] If this solid is dissolved into a "General Organic Waste" carboy that

contains acidic HPLC waste (e.g., 0.1% TFA or HCl), it can slowly evolve isobutylene gas.

If the cap is torqued tight, the container may pressurize and rupture.
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Combustibility: As an organic ester, it provides fuel for a fire. It must be segregated from

oxidizers to prevent ignition.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The "Golden Rule")

Isolate: Designate a specific waste stream for "Non-Halogenated Organics – Neutral/Basic."

Verify pH: Ensure the receiving waste container has a pH

5.

Solvent Choice: If disposing of pure solid, dissolve in a compatible non-halogenated solvent

(e.g., Acetone, Ethanol, or Ethyl Acetate) to facilitate transfer, OR dispose of the solid

container directly if permitted by your contractor.

Phase 2: Packaging & Labeling
Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if

the waste stream might become corrosive over time.

Labeling:

Primary Name: Methyl 4-tert-butoxybenzoate Solution.

Constituents: List the solvent (e.g., "Acetone 90%, Methyl 4-tert-butoxybenzoate 10%").

Hazard Warnings: "FLAMMABLE", "IRRITANT".

Special Note: Add a custom sticker: "NO ACIDS – GAS EVOLUTION RISK".

Phase 3: Final Handoff
Storage: Store in a cool, well-ventilated flammable cabinet until pickup.

Disposal Path: Transfer to a licensed hazardous waste incinerator. This ensures complete

thermal destruction of the aromatic ring and ether linkage.

Visual Workflow: Decision Logic
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The following diagram illustrates the critical decision points to prevent accidental

pressurization.

Waste: Methyl 4-tert-butoxybenzoate

Physical State?

Solid / Pure Substance

Dissolved in Solvent

Segregate into
Non-Halogenated Organic Waste

Pack in solid waste drum

CRITICAL CHECK:
Is the Waste Stream Acidic?

STOP!
Risk of Isobutylene Gas Generation.

Do NOT Mix.

Yes (pH < 5)

Safe to Proceed

No (Neutral/Basic)Neutralize or Select New Container

Label: 'Flammable'
Add: 'NO ACIDS'

Ship for High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Disposal decision tree emphasizing the exclusion of acidic waste streams to prevent

gas evolution.

Emergency Procedures
Scenario Immediate Action

Spill (Solid)

Dampen with water to prevent dust. Sweep up

carefully. Place in a sealed bag labeled

"Hazardous Waste."

Spill (Liquid)

Eliminate ignition sources. Absorb with

vermiculite or sand. Do not use sawdust

(combustible).

Skin Contact

Wash with soap and water for 15 minutes. The

lipophilic nature of the ester aids skin

absorption; monitor for irritation.

Eye Contact
Rinse cautiously with water for 15 minutes.

Remove contact lenses if present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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